Cas no 2172064-14-9 (2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172064-14-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6358258
• PubChem ID: 165537580
• Update Time: 2025-10-25

2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid
• EN300-1518303
• 2172064-14-9
• 2-(1-{[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,25(33)29-18-27(14-9-15-27)16-24(31)32)30-26(34)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23H,3-4,9,14-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RNOIAJKZFNFOPU-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C(CC)(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid

Comprehensive Guide to 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172064-14-9)

2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172064-14-9) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a cyclobutylacetic acid backbone and an Fmoc-protected amine group, makes it a valuable building block for designing novel peptides and small-molecule drugs.

The CAS number 2172064-14-9 is essential for researchers to identify this compound accurately in chemical databases and procurement systems. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a widely used protecting group in peptide chemistry due to its stability under basic conditions and ease of removal under mild acidic conditions. This property makes 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid particularly useful in automated peptide synthesizers, where sequential deprotection and coupling steps are required.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biopharmaceuticals, drug discovery, and therapeutic peptide development. Researchers frequently search for high-purity Fmoc-amino acid derivatives like this compound to ensure efficient coupling reactions and high yields. The cyclobutyl ring in its structure introduces conformational constraints, which can enhance the biological activity and stability of synthesized peptides—a hot topic in peptide-based drug design.

From an SEO perspective, keywords such as "Fmoc-protected amino acids", "peptide synthesis reagents", and "CAS 2172064-14-9 supplier" are highly relevant. These terms align with common queries from researchers seeking reliable sources for specialty chemicals. Additionally, the compound's role in click chemistry and bioconjugation techniques has gained attention, as these methods are increasingly used in targeted drug delivery and diagnostic probe development.

The market for peptide-based therapeutics is projected to grow significantly, with compounds like 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid playing a pivotal role. Its applications extend to cancer research, immunology, and neuroscience, where modified peptides are used to modulate protein-protein interactions. As the industry shifts toward personalized medicine, the need for high-quality peptide building blocks will continue to rise.

For laboratories and manufacturers, ensuring the consistent quality of this compound is paramount. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its purity and structure. Suppliers often highlight batch-to-batch consistency and technical support as key selling points, addressing the concerns of researchers who rely on reproducible results.

In summary, 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutyl)acetic acid (CAS No. 2172064-14-9) is a versatile tool in modern chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug development, and bioconjugation make it a sought-after reagent in both academic and industrial settings. By understanding its properties and market trends, researchers can leverage this compound to advance their scientific endeavors.